Cas no 51801-69-5 (4-(m-Tolyloxy)-toluene)

• Product Name: 4-(m-Tolyloxy)-toluene
• CAS No: 51801-69-5
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD00151815
• CID: 89675
• PubChem ID: 103971
• Update Time: 2025-05-19

4-(m-Tolyloxy)-toluene Chemical and Physical Properties

Names and Identifiers

• 4-(m-Tolyloxy)-toluene
• 3,4-Dimethyldiphenyl ether
• 3,4'-Dimethyldiphenyl ether
• 1-methyl-3-(4-methylphenoxy)-benzene
• 1-methyl-3-(4-methylphenoxy)-benzen
• 1-Methyl-3-(4-methylphenoxy)benzene
• 3,4'-Dimethyldinhenylmethane
• 3,4'-dimethyl-diphenylether
• 3-Methylphenyl(4-methylphenyl) ether
• m-tolyl-p-tolyl ether
• m-Tolyl-p-tolyl-aether
• MFCD00151815
• AKOS015964106
• 1-Methyl-3-(4-methylphenoxy)benzene #
• m-Tolyl p-tolyl ether
• 1-Methyl-3-(p-tolyloxy)benzene
• Benzene, 1-methyl-3-(4-methylphenoxy)-
• SCHEMBL822088
• FT-0616827
• 51801-69-5
• 3,4'-oxybis(methylbenzene)
• 3,4'-Methyldiphenyl ether
• DTXSID40199745
• DB-301463
• DTXCID00122236

• MDL： MFCD00151815
• Inchi： 1S/C14H14O/c1-11-6-8-13(9-7-11)15-14-5-3-4-12(2)10-14/h3-10H,1-2H3
• InChI Key： DBKWISXILXVKEW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1=CC=CC(C)=C1
• BRN： 1951603

Computed Properties

• Exact Mass: 198.10400
• Monoisotopic Mass: 198.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 1,05 g/cm3
• Boiling Point: 164°C 10mm
• Flash Point: 164°C/10mm
• Refractive Index: 1.5665
• PSA: 9.23000
• LogP: 4.09570
• Solubility: Insoluble in water

4-(m-Tolyloxy)-toluene Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 4-(m-Tolyloxy)-toluene

Introduction to 4-(m-Tolyloxy)-toluene (CAS No. 51801-69-5)

4-(m-Tolyloxy)-toluene, also known by its CAS number 51801-69-5, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, characterized by its aromatic structure, exhibits unique chemical properties that make it a valuable intermediate in various synthetic applications. Its molecular formula, C₉H₁₀O, reflects its composition of a benzene ring substituted with a tolyloxy group and a methyl group, contributing to its versatility in chemical transformations.

The synthesis and applications of 4-(m-Tolyloxy)-toluene have been extensively studied in recent years, particularly in the context of developing novel materials and pharmaceuticals. The compound’s ability to undergo selective reactions, such as nucleophilic substitution and electrophilic aromatic substitution, makes it a crucial building block in organic synthesis. Researchers have leveraged these properties to explore its potential in creating more complex molecules, including those with therapeutic implications.

In the pharmaceutical industry, 4-(m-Tolyloxy)-toluene has been investigated for its role in synthesizing bioactive compounds. Its aromatic structure allows for the introduction of functional groups that can interact with biological targets, making it a candidate for drug development. For instance, derivatives of this compound have been explored as intermediates in the synthesis of anti-inflammatory and antimicrobial agents. The presence of the tolyloxy group provides a stable scaffold that can be modified to enhance pharmacological activity.

Recent advancements in green chemistry have also highlighted the importance of 4-(m-Tolyloxy)-toluene as a sustainable intermediate. Researchers have developed environmentally friendly synthetic routes to produce this compound with minimal waste and energy consumption. These methods align with the growing demand for eco-conscious approaches in chemical manufacturing, ensuring that the production of 4-(m-Tolyloxy)-toluene is both efficient and environmentally responsible.

The compound’s role in material science is equally noteworthy. 4-(m-Tolyloxy)-toluene has been utilized in the development of advanced polymers and coatings due to its thermal stability and resistance to degradation. Its incorporation into polymer matrices enhances mechanical properties, making it suitable for high-performance applications. Additionally, its aromatic nature contributes to the UV resistance of materials, which is critical for outdoor applications where exposure to sunlight is inevitable.

From an industrial perspective, 4-(m-Tolyloxy)-toluene serves as a key intermediate in the production of dyes and pigments. The compound’s ability to form stable complexes with metal ions allows for the creation of vibrant colors with excellent lightfastness. This property has made it valuable in industries where color stability is paramount, such as textiles and printing.

The safety profile of 4-(m-Tolyloxy)-toluene is another area of focus. While it is not classified as a hazardous substance under standard conditions, proper handling procedures must be followed to ensure workplace safety. Studies have evaluated its toxicity and environmental impact, providing guidelines for safe usage. These findings are crucial for industries that incorporate this compound into their processes, ensuring that both human health and environmental protection are maintained.

Future research directions for 4-(m-Tolyloxy)-toluene are promising, with investigations focusing on expanding its applications in drug discovery and material science. The development of novel synthetic methodologies will further enhance its accessibility and utility. Collaborative efforts between academia and industry are essential to translate these findings into practical applications that benefit society.

In conclusion, 4-(m-Tolyloxy)-toluene (CAS No. 51801-69-5) is a versatile organic compound with significant implications across multiple sectors. Its unique chemical properties make it indispensable in pharmaceuticals, materials science, and industrial applications. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine will undoubtedly grow.